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Cat. No.: B1602336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the naturally occurring hydrated

minerals of zinc oxide. It is intended to be a valuable resource for researchers, scientists, and

professionals in drug development who are interested in the properties, formation, and

potential applications of these minerals. This document details the physicochemical properties

of key zinc oxide hydrate minerals, their geological settings, and methodologies for their

characterization and synthesis.

Introduction to Zinc Oxide Hydrate Minerals
Naturally occurring zinc oxide (ZnO) is primarily found in its anhydrous form as the mineral

zincite. However, in various geological environments, particularly in the oxidized zones of zinc

ore deposits, hydrated forms of zinc-bearing minerals can be found. True zinc oxide hydrate
minerals are those that incorporate water molecules or hydroxyl groups directly into their crystal

structure. These minerals are of significant interest due to their unique structural and chemical

properties, which can differ from anhydrous zinc oxide. This guide focuses on the most well-

documented of these minerals: the polymorphs of zinc hydroxide, Ashoverite and Sweetite, and

the basic zinc carbonate, Hydrozincite.

Physicochemical Properties of Zinc Oxide Hydrate
Minerals
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The distinct properties of these minerals are a direct result of their unique crystal structures and

chemical compositions. The following tables summarize the key quantitative data for

Ashoverite, Sweetite, and Hydrozincite to facilitate a comparative analysis.

Table 1: Chemical and Crystallographic Properties

Property Ashoverite Sweetite Hydrozincite

Chemical Formula Zn(OH)₂ Zn(OH)₂ Zn₅(CO₃)₂(OH)₆

Crystal System Tetragonal Tetragonal Monoclinic

Space Group
I4₁/amd, I4̅2d, or

I4₁md
P4₁2₁2 or P4₃2₁2 C2/m

Unit Cell Parameters
a = 6.825 Å, c = 33.36

Å

a = 8.22 Å, c = 14.34

Å

a = 13.58 Å, b = 6.28

Å, c = 5.41 Å, β =

95.51°

Calculated Density 3.44 g/cm³ 3.41 g/cm³ 3.5-4.0 g/cm³

Table 2: Physical and Optical Properties
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Property Ashoverite Sweetite Hydrozincite

Color Colorless, milky white Colorless, white
White, grey, pale pink,

pale yellow, brown

Luster Vitreous to dull Vitreous
Silky, pearly, dull,

earthy

Streak White White White

Hardness (Mohs) Not Determined 3 2 - 2.5

Cleavage Perfect on {001} None Perfect on {100}

Optical Class Uniaxial (+) Uniaxial (-) Biaxial (-)

Refractive Indices
nω = 1.629, nε =

1.639

nω = 1.635, nε =

1.628

nα = 1.630, nβ =

1.642, nγ = 1.750

Fluorescence
Bluish-white under

SW UV
Not reported

Pale blue to lilac

under UV

Natural Occurrence and Geological Formation
Zinc oxide hydrate minerals are secondary minerals, meaning they form from the alteration of

primary zinc ores, such as sphalerite (ZnS). Their formation is intrinsically linked to the

processes of oxidation and hydration in the supergene zone of ore deposits.

Ashoverite and Sweetite
Geological Environment: Ashoverite and Sweetite are rare polymorphs of zinc hydroxide.[1]

They were first discovered in an oxidized vein within a limestone quarry near Ashover,

Derbyshire, England.[2][3] Their formation is associated with the weathering of primary zinc

and lead ores (sphalerite and galena) in a carbonate host rock environment.[3]

Associated Minerals: These minerals are found in close association with galena, wülfingite

(another Zn(OH)₂ polymorph), anglesite, cerussite, hydrocerussite, litharge, fluorite,

palygorskite, and calcite.[3][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1602336?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Hydrozincite
https://scispace.com/pdf/thermal-analysis-of-smithsonite-and-hydrozincite-2nzaccepdy.pdf
https://www.researchgate.net/publication/27472867_Thermal_analysis_of_smithsonite_and_hydrozincite
https://www.researchgate.net/publication/27472867_Thermal_analysis_of_smithsonite_and_hydrozincite
https://www.researchgate.net/publication/27472867_Thermal_analysis_of_smithsonite_and_hydrozincite
https://www.mdpi.com/1996-1944/15/21/7661
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602336?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Formation Pathway: The formation of zinc hydroxide polymorphs from the primary ore,

sphalerite, can be conceptualized as a multi-step process involving oxidation and hydrolysis.

Sphalerite (ZnS) Oxidation
(in the presence of O₂ and H₂O)

 Weathering Aqueous Zn²⁺ ions Hydrolysis & Precipitation
(in alkaline conditions)

Zinc Hydroxide (Zn(OH)₂)
(Ashoverite, Sweetite, Wülfingite)

Click to download full resolution via product page

Formation of Zinc Hydroxide Minerals.

Hydrozincite
Geological Environment: Hydrozincite, also known as "zinc bloom," is a more common

secondary mineral found in the oxidized zones of zinc-bearing ore deposits.[5] It typically forms

as an alteration product of sphalerite and smithsonite.[5] It can also be found as incrustations in

mine workings and caves.

Associated Minerals: Hydrozincite is commonly associated with smithsonite, hemimorphite,

willemite, cerussite, aurichalcite, calcite, and limonite.[5]

Formation Pathway: The formation of hydrozincite involves the reaction of zinc ions with

carbonate and hydroxide ions, which are typically present in the groundwater of carbonate-rich

geological settings.

Primary Zinc Ores
(e.g., Sphalerite, Smithsonite) Oxidative Weathering Aqueous Zn²⁺ ions

Precipitation
Carbonate & Hydroxide Ions
(from host rock and water)

Hydrozincite
(Zn₅(CO₃)₂(OH)₆)

Click to download full resolution via product page

Formation Pathway of Hydrozincite.

Experimental Protocols
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The laboratory synthesis of zinc oxide hydrate minerals allows for controlled studies of their

properties and potential applications. Below are detailed methodologies for the synthesis and

characterization of hydrozincite, as well as general characterization techniques applicable to all

three minerals.

Synthesis of Hydrozincite
Hydrothermal Synthesis:

Precursors: Zinc chloride (ZnCl₂) or zinc nitrate (Zn(NO₃)₂) and sodium bicarbonate

(NaHCO₃) are used as the primary reactants.[2]

Procedure:

Equimolar amounts of the zinc salt and sodium bicarbonate are dissolved in a minimum

volume of deionized water.[2]

The resulting precipitate is placed in a hydrothermal bomb.

The bomb is heated to 100°C for 48 hours.[2]

After cooling, the product is thoroughly washed with deionized water until a negative silver

chloride test is achieved, indicating the removal of free chloride ions.[2]

The final product is washed with ethanol and dried in an oven at 80°C.[2]

Sol-Gel Synthesis:

Precursors: Zinc acetate dihydrate (Zn(CH₃COO)₂·2H₂O) and urea (NH₂CONH₂) are utilized.

Procedure:

A solution of 1 M zinc acetate dihydrate and 2 M urea is prepared in deionized water and

stirred for 30 minutes.

The solution is transferred to a three-necked refluxing pot and refluxed for 6 hours at

70°C.
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The resulting white precipitate of hydrozincite is collected, washed, and dried.

Characterization Techniques
A combination of analytical techniques is essential for the unambiguous identification and

characterization of these minerals.

Mineral Sample

X-ray Diffraction (XRD)

 Crystal Structure & Phase Purity 

Fourier-Transform Infrared
Spectroscopy (FTIR)

 Functional Groups (OH⁻, CO₃²⁻) 

Scanning Electron Microscopy (SEM)
with EDX

 Morphology & Elemental Composition 

Thermogravimetric Analysis (TGA)

 Thermal Stability & Decomposition 

Optical Microscopy

 Optical Properties 

Structural, Chemical, Morphological,
and Thermal Data

Click to download full resolution via product page

Experimental Workflow for Mineral Characterization.

X-ray Diffraction (XRD): This is the primary technique for identifying the crystal structure and

confirming the phase of the mineral. The resulting diffraction pattern is a unique fingerprint

for each mineral.

Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the functional

groups present in the mineral's structure, such as the hydroxyl (OH⁻) and carbonate (CO₃²⁻)

groups, which are characteristic of these hydrated minerals.

Scanning Electron Microscopy (SEM) with Energy-Dispersive X-ray Spectroscopy (EDX):

SEM provides high-resolution images of the mineral's morphology and crystal habit. Coupled

with EDX, it allows for the qualitative and quantitative determination of the elemental

composition of the sample.
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Thermogravimetric Analysis (TGA): TGA is employed to study the thermal stability of the

minerals. It measures the change in mass as a function of temperature, providing information

on dehydration and decomposition processes. For instance, hydrozincite shows a significant

mass loss around 220°C due to the simultaneous decomposition of its carbonate and

hydroxide components.[3]

Optical Microscopy: This classical technique is used to determine the optical properties of

the minerals, such as their refractive indices, birefringence, and optical class, which are

important for their identification.

Potential Applications and Future Research
While the natural occurrences of Ashoverite and Sweetite are limited, their synthetic

counterparts, along with the more abundant Hydrozincite, present several areas for future

research and potential applications.

Precursors for Novel Materials: These minerals can serve as precursors for the synthesis of

zinc oxide with controlled morphologies and properties. Thermal decomposition of

hydrozincite, for example, can yield faceted ZnO nanoparticles.

Drug Development and Biomedical Applications: The biocompatibility of zinc compounds

makes them interesting for investigation in drug delivery systems and as active

pharmaceutical ingredients. The controlled release of zinc ions from these hydrated forms

could be a subject of future studies.

Catalysis and Photocatalysis: The high surface area and specific surface chemistry of

synthetically produced zinc oxide hydrates could be beneficial in catalytic and

photocatalytic applications.

Further research into the controlled synthesis of the different polymorphs of zinc hydroxide is

needed to fully explore their unique properties and potential applications. Understanding the

precise conditions that favor the formation of one polymorph over another will be key to

unlocking their technological potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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